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Abstract
Aluminum sesquichlorohydrate is a common active ingredient in antiperspirant and

deodorant formulations. Beyond its primary function of reducing sweat secretion, it is

understood to possess antimicrobial properties that contribute to its efficacy in controlling body

odor by targeting the cutaneous microbiota. This technical guide provides a comprehensive

overview of the current state of knowledge regarding the antibacterial activity of aluminum
sesquichlorohydrate against common skin flora. It summarizes the available quantitative

data, details relevant experimental protocols for assessing antimicrobial efficacy, and explores

the putative mechanisms of action. This document also highlights the existing gaps in the

literature to guide future research in this area.

Introduction
The human skin is colonized by a complex community of microorganisms, collectively known

as the skin flora. This microbiota, which includes bacteria such as Staphylococcus epidermidis,

Corynebacterium species, and Cutibacterium acnes (formerly Propionibacterium acnes), plays

a role in skin health and disease. In the context of personal hygiene, the metabolic activity of

certain skin bacteria on sweat and sebum components is the primary cause of body odor.
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Aluminum sesquichlorohydrate (Al₂(OH)₄.₅Cl₁.₅) is an aluminum salt complex used

extensively in antiperspirant products. Its primary mechanism of action is the formation of a

temporary plug within the sweat duct, physically blocking the release of sweat onto the skin

surface.[1] Additionally, aluminum salts are known to have an astringent effect and exhibit

antimicrobial activity, which is crucial for their function as deodorants.[2] This guide focuses on

the direct antibacterial effects of aluminum sesquichlorohydrate on resident skin bacteria.

Quantitative Antibacterial Data
The publicly available quantitative data on the direct antibacterial activity of aluminum
sesquichlorohydrate against specific skin microorganisms is limited. Much of the research

has focused on the broader category of aluminum salts, particularly aluminum chlorohydrate. It

is important to note that while related, the antibacterial efficacy can vary between different

aluminum salt complexes.

One of the primary sources of quantitative data comes from patent literature detailing the

antimicrobial efficacy of formulations containing aluminum sesquichlorohydrate. While this

provides valuable insight, the precise concentration of the active ingredient in the tested

formulations is not always explicitly stated, which is a limitation for direct comparison.

Antiperspirant formulations typically contain between 5% and 25% by weight of the active

aluminum salt.[3]

The following table summarizes available data for a composition containing aluminum
sesquichlorohydrate.

Table 1: Minimum Inhibitory Concentration (MIC) and Zone of Inhibition (ZOI) Data for a

Composition Containing Aluminum Sesquichlorohydrate
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Microorganism Test Result Citation

Micrococcus luteus MIC 1:125 dilution [3]

Propionibacterium

acnes
MIC 1:625 dilution [3]

Corynebacterium

xerosis
MIC 1:3125 dilution [3]

Micrococcus luteus ZOI Data not specified [3]

Propionibacterium

acnes
ZOI Data not specified [3]

Corynebacterium

xerosis
ZOI Data not specified [3]

Note: The dilutions were performed on the entire composition, and the exact percentage of

aluminum sesquichlorohydrate was not provided in the cited document.

In contrast, studies on the closely related aluminum chlorohydrate have shown no direct

antibacterial effect against Staphylococcus epidermidis, with a Minimum Inhibitory

Concentration (MIC) greater than 24,000 mg/L.[4] However, these studies suggest that

prolonged exposure to aluminum chlorohydrate may contribute to the development of antibiotic

resistance in S. epidermidis.[4]

Putative Mechanism of Antibacterial Action
The precise signaling pathways in skin flora that are disrupted by aluminum
sesquichlorohydrate have not been fully elucidated. However, based on the known chemistry

of aluminum salts and their effects on microbial cells, a multi-faceted mechanism of action can

be hypothesized. The primary antibacterial effects are likely not due to a single targeted

pathway but rather a combination of physicochemical stresses on the bacterial cell.[5]

The proposed mechanisms include:

Disruption of the Cell Membrane: Aluminum ions (Al³⁺) can interact with the negatively

charged components of the bacterial cell membrane, such as phospholipids and proteins.
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This interaction can alter membrane fluidity and permeability, leading to a loss of cellular

integrity and function.[6]

Inhibition of Metabolic Enzymes: Aluminum ions can act as competitive inhibitors for

essential divalent cations like magnesium (Mg²⁺) and iron (Fe²⁺), which are crucial cofactors

for many bacterial enzymes involved in metabolic pathways.[5] By displacing these essential

ions, aluminum can inhibit key cellular processes.

Acidification of the Microenvironment: Aluminum salts in aqueous solution are acidic. This

localized reduction in pH can create an environment that is unfavorable for the growth and

enzymatic activity of many skin bacteria.[7]

Binding to DNA: There is some evidence to suggest that aluminum can bind to the DNA of

microorganisms, which could interfere with DNA replication and transcription, ultimately

leading to cell death.[5]
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Hypothesized Antibacterial Mechanism of Aluminum Sesquichlorohydrate.

Experimental Protocols
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Standardized methods are essential for evaluating the antibacterial properties of aluminum
sesquichlorohydrate. The following protocols are adapted from established antimicrobial

susceptibility testing guidelines.

Minimum Inhibitory Concentration (MIC) Determination
(Broth Microdilution Method)
This method determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism.
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Preparation

Inoculation & Incubation

Analysis

Prepare serial dilutions of Aluminum Sesquichlorohydrate in appropriate broth medium (e.g., Tryptic Soy Broth).

Add the diluted Aluminum Sesquichlorohydrate to the corresponding wells.

Prepare standardized inoculum of test microorganism (e.g., 0.5 McFarland standard).

Inoculate each well of a 96-well microtiter plate with the bacterial suspension.

Include positive (broth + bacteria) and negative (broth only) controls.

Incubate the plate under appropriate conditions (e.g., 37°C for 24-48 hours).

Visually or spectrophotometrically assess for turbidity (bacterial growth).

Determine the MIC: the lowest concentration with no visible growth.

Click to download full resolution via product page

Workflow for Minimum Inhibitory Concentration (MIC) Testing.

Protocol Details:
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Preparation of Aluminum Sesquichlorohydrate Stock Solution: A stock solution of

aluminum sesquichlorohydrate is prepared in a suitable sterile solvent (e.g., deionized

water). The solution should be filter-sterilized.

Preparation of Microorganism: The test microorganism (e.g., S. epidermidis, C. xerosis) is

cultured on an appropriate agar medium. A suspension is then prepared in sterile saline or

broth and adjusted to a turbidity equivalent to a 0.5 McFarland standard.

Broth Microdilution Assay: In a 96-well microtiter plate, serial twofold dilutions of the

aluminum sesquichlorohydrate stock solution are made in a suitable broth medium. The

standardized microbial suspension is then added to each well.

Incubation: The plate is incubated under conditions optimal for the growth of the test

organism (e.g., 37°C for 24-48 hours; anaerobic conditions for C. acnes).

MIC Determination: After incubation, the wells are examined for visible turbidity. The MIC is

recorded as the lowest concentration of aluminum sesquichlorohydrate that completely

inhibits growth.

Zone of Inhibition (ZOI) Assay (Agar Disk Diffusion
Method)
This method assesses the extent of microbial growth inhibition by an antimicrobial agent

diffusing from a saturated disk into an agar medium.
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Preparation

Inoculation & Incubation

Analysis

Prepare standardized inoculum of test microorganism (e.g., 0.5 McFarland standard).

Evenly swab the surface of an appropriate agar plate (e.g., Mueller-Hinton Agar) with the bacterial inoculum.

Prepare sterile filter paper disks impregnated with a known concentration of Aluminum Sesquichlorohydrate.

Aseptically place the impregnated disk onto the center of the agar surface.

Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

Measure the diameter of the clear zone (zone of inhibition) around the disk in millimeters.

Click to download full resolution via product page

Workflow for Zone of Inhibition (ZOI) Assay.

Protocol Details:

Preparation of Inoculum: A standardized suspension of the test microorganism is prepared

as described for the MIC test.

Inoculation of Agar Plate: The surface of an appropriate agar medium (e.g., Mueller-Hinton

agar) is uniformly inoculated with the microbial suspension using a sterile swab.

Application of Test Substance: A sterile filter paper disk is impregnated with a known

concentration of aluminum sesquichlorohydrate solution and placed on the center of the
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inoculated agar plate.

Incubation: The plate is incubated under suitable conditions.

Measurement of ZOI: The diameter of the clear zone around the disk, where bacterial growth

is inhibited, is measured in millimeters.

Conclusion and Future Directions
Aluminum sesquichlorohydrate is an effective antiperspirant agent that also exhibits

antibacterial properties, contributing to its deodorant function. The putative mechanism of

action is likely a combination of cell membrane disruption, enzymatic inhibition, and localized

pH reduction.

However, there is a notable scarcity of publicly available, peer-reviewed data that specifically

quantifies the antibacterial efficacy of aluminum sesquichlorohydrate against a broad range

of clinically relevant skin flora. The existing data is often derived from studies of formulations

with proprietary compositions, making it difficult to ascertain the precise contribution of the

active ingredient.

Future research should focus on:

Systematic MIC and MBC studies: Determining the MIC and Minimum Bactericidal

Concentration (MBC) of pure aluminum sesquichlorohydrate against a panel of skin

commensals and pathogens, including various species and strains of Staphylococcus,

Corynebacterium, and Cutibacterium.

Mechanistic studies: Utilizing transcriptomic and proteomic approaches to identify the

specific cellular pathways and signaling cascades in skin bacteria that are affected by

aluminum sesquichlorohydrate.

Investigation of antibiotic resistance: Further exploring the potential for aluminum salts to

induce or select for antibiotic-resistant strains within the skin microbiome.

A deeper understanding of the antibacterial properties of aluminum sesquichlorohydrate will

enable the development of more effective and targeted personal care products and provide
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valuable insights into the interactions between common cosmetic ingredients and the skin

microbiome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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